Cas no 263169-13-7 (Isopropylmethylsulfamoyl Chloride)

• Product Name: Isopropylmethylsulfamoyl Chloride
• CAS No: 263169-13-7
• MF: C₄H₁₀ClNO₂S
• MW: 171.6456990242
• MDL: MFCD09741593
• CID: 1426408
• PubChem ID: 16794766
• Update Time: 2025-10-28

Isopropylmethylsulfamoyl Chloride Chemical and Physical Properties

Names and Identifiers

• Sulfamoyl chloride, methyl(1-methylethyl)-
• [N-isopropyl-N-methylamino]sulfonyl chloride
• isopropyl(methyl)sulfamoyl chloride
• G37328
• ALBB-032095
• DTXSID501255631
• N-Methyl-N-[1-methylethyl]sulfamoyl chloride
• Isopropylmethylsulfamoyl chloride
• MFCD09741593
• N-methyl-N-(propan-2-yl)sulfamoyl chloride
• 263169-13-7
• isopropyl(methyl)sulfamoylchloride
• CS-0248530
• EN300-40121
• N-isopropyl-N-methyl sulfamoyl chloride
• n-isopropyl-n-methylsulfamoyl chloride
• GAOQGZLCQBFHCZ-UHFFFAOYSA-N
• (N-isopropyl-N-methylamino)sulfonyl chloride
• LS-11803
• N-Methyl-N-(1-methylethyl)sulfamoyl chloride
• SCHEMBL459653
• N-methyl-N-propan-2-ylsulfamoyl chloride
• AKOS000150846
• Isopropylmethylsulfamoyl Chloride

• MDL： MFCD09741593
• Inchi： 1S/C4H10ClNO2S/c1-4(2)6(3)9(5,7)8/h4H,1-3H3
• InChI Key： GAOQGZLCQBFHCZ-UHFFFAOYSA-N
• SMILES： ClS(N(C)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 171.0122
• Monoisotopic Mass: 171.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 37.38

Additional information on Isopropylmethylsulfamoyl Chloride

Comprehensive Overview of Isopropylmethylsulfamoyl Chloride (CAS No. 263169-13-7): Properties, Applications, and Industry Insights

Isopropylmethylsulfamoyl Chloride (CAS 263169-13-7) is a specialized sulfonamide derivative widely recognized for its role as a key intermediate in organic synthesis. With the growing demand for high-performance chemical reagents in pharmaceuticals and agrochemicals, this compound has gained significant attention due to its unique reactivity and structural versatility. Researchers and manufacturers are increasingly exploring its potential in drug discovery and material science, aligning with trends like green chemistry and sustainable synthesis.

The molecular structure of Isopropylmethylsulfamoyl Chloride features both isopropyl and methyl groups attached to a sulfamoyl chloride backbone, enabling selective nucleophilic substitution reactions. This property makes it invaluable for constructing sulfur-containing heterocycles, a class of compounds frequently investigated for bioactive molecule development. Recent studies highlight its utility in catalytic asymmetric synthesis, addressing the pharmaceutical industry's need for chiral building blocks.

In analytical applications, 263169-13-7 demonstrates excellent compatibility with HPLC and LC-MS techniques, a feature highly searched by quality control professionals. Its stability under anhydrous conditions (a frequently queried topic in synthesis forums) allows for long-term storage with proper handling. The compound's spectral data (FTIR, NMR) has been extensively documented, supporting its identification in research publications and patent applications.

From an industrial perspective, Isopropylmethylsulfamoyl Chloride aligns with current cost-effective manufacturing trends. Optimization of its production process has been discussed in context of atom economy and waste reduction—topics dominating sustainable chemistry discussions. Its role in creating crop protection agents responds to the agricultural sector's search for next-generation formulations with improved environmental profiles.

Safety protocols for handling 263169-13-7 emphasize standard laboratory precautions, with technical datasheets providing detailed guidance on personal protective equipment (PPE) requirements—a common search query among laboratory personnel. The compound's storage recommendations (typically under inert atmosphere) and compatibility matrices are frequently updated to reflect the latest industrial hygiene standards.

Market analyses indicate rising demand for Isopropylmethylsulfamoyl Chloride in Asia-Pacific research hubs, correlating with increased pharmaceutical R&D investment. Suppliers now emphasize batch-to-batch consistency and regulatory documentation (including REACH compliance), addressing procurement specialists' top concerns. The compound's appearance in FDA-approved drug synthesis pathways further validates its importance in modern process chemistry.

Emerging applications in electronic materials have expanded the relevance of 263169-13-7 beyond traditional chemistry sectors. Its potential in polymer modification and surface functionalization responds to material scientists' growing interest in specialty additives. These developments position the compound at the intersection of multidisciplinary research, a trending topic in academic search queries.

Technical literature emphasizes the importance of purity grades when working with Isopropylmethylsulfamoyl Chloride, particularly for cGMP applications. Analytical methods for determining residual solvents and byproduct profiles have become crucial quality indicators, reflecting the industry's focus on specification-driven procurement. These aspects are frequently addressed in technical whitepapers and supplier webinars.

The synthesis of 263169-13-7 continues to evolve with advancements in continuous flow chemistry—a hot topic in process optimization forums. Recent patents demonstrate improved yields through catalytic chlorination methods, reducing reliance on traditional stoichiometric reagents. These innovations address the chemical industry's dual priorities of efficiency improvement and environmental impact reduction.

Looking forward, Isopropylmethylsulfamoyl Chloride maintains strong relevance in structure-activity relationship (SAR) studies, particularly for targeted therapeutics. Its appearance in AI-driven molecular design databases underscores its importance in computational chemistry workflows. As research trends shift toward fragment-based drug discovery, this compound's balanced lipophilicity and reactivity profile position it as a valuable chemical toolkit component.